Cas no 1595803-04-5 (4-Heptanol, 5-(aminomethyl)-2,4-dimethyl-)

• Product Name: 4-Heptanol, 5-(aminomethyl)-2,4-dimethyl-
• CAS No: 1595803-04-5
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5275498
• Update Time: 2025-05-17

4-Heptanol, 5-(aminomethyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanol, 5-(aminomethyl)-2,4-dimethyl-

• Inchi： 1S/C10H23NO/c1-5-9(7-11)10(4,12)6-8(2)3/h8-9,12H,5-7,11H2,1-4H3
• InChI Key： NYWOXUDQONTGTE-UHFFFAOYSA-N
• SMILES： CC(C)CC(C)(O)C(CN)CC

Additional information on 4-Heptanol, 5-(aminomethyl)-2,4-dimethyl-

4-Heptanol, 5-(Aminomethyl)-2,4-Dimethyl- (CAS No. 1595803-04-5): An Overview of Its Structure, Properties, and Applications

4-Heptanol, 5-(aminomethyl)-2,4-dimethyl- (CAS No. 1595803-04-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a heptanol backbone with an aminomethyl group and two methyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- is C₁₀H₂₃NO₂, and its molecular weight is approximately 181.3 g/mol. The compound is a colorless liquid with a mild odor and is soluble in common organic solvents such as ethanol and methanol. Its physical properties include a boiling point of around 180°C and a melting point of -30°C, making it suitable for use in a wide range of experimental conditions.

In terms of chemical structure, the presence of the hydroxyl (-OH) group in the heptanol backbone confers polarity to the molecule, facilitating its solubility in polar solvents. The aminomethyl (-CH₂NH₂) group introduces additional reactivity and potential for forming hydrogen bonds, which can be crucial in biological interactions. The two methyl (-CH₃) groups provide steric hindrance and influence the overall conformational stability of the molecule.

Recent research studies have explored the potential applications of 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- in various fields. In pharmaceutical research, this compound has shown promise as a precursor for the synthesis of more complex molecules with therapeutic potential. For instance, it can be used as an intermediate in the development of new drugs targeting specific biological pathways or receptors.

In biochemistry, the compound's ability to form hydrogen bonds and its reactivity make it an interesting candidate for studying protein-ligand interactions. Researchers have utilized 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- to investigate the binding affinities and kinetics of small molecules with proteins involved in signal transduction pathways. These studies have provided valuable insights into the molecular mechanisms underlying various biological processes.

The synthesis of 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of an appropriate heptanone derivative with an amine followed by reduction to introduce the hydroxyl group. Advanced synthetic techniques such as catalytic hydrogenation and selective oxidation have also been employed to optimize yield and purity.

In material science, the unique properties of 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- have led to its use in the development of functional materials. For example, it can be incorporated into polymers to enhance their mechanical properties or to introduce specific functional groups that confer desired characteristics such as biodegradability or self-healing capabilities.

The safety profile of 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- is an important consideration for its handling and use in laboratory settings. While it is not classified as a hazardous substance under current regulations, standard precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established guidelines for waste disposal.

In conclusion, 4-heptanol, 5-(aminomethyl)-2,4-dimethyl- (CAS No. 1595803-04-5) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and material science. Its unique molecular structure and properties make it a valuable tool for advancing scientific knowledge and developing innovative solutions across multiple disciplines.